Structure Elucidation of Ethyl 5-amino-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylate: A Multi-technique Approach
Structure Elucidation of Ethyl 5-amino-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylate: A Multi-technique Approach
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Abstract
The pyrazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous approved drugs.[1] Its derivatives exhibit a wide array of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties.[1] Ethyl 5-amino-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylate (Molecular Formula: C₁₂H₁₂FN₃O₂) is a key heterocyclic compound whose precise structural characterization is paramount for its application in drug discovery and development. An unambiguous assignment of its constitution and connectivity ensures the reliability of structure-activity relationship (SAR) studies and the validity of downstream biological data.
This technical guide provides a comprehensive, field-proven methodology for the complete structure elucidation of this target molecule. We move beyond simple data reporting to explain the causality behind experimental choices, integrating data from Nuclear Magnetic Resonance (NMR) Spectroscopy, Fourier-Transform Infrared (FTIR) Spectroscopy, Mass Spectrometry (MS), and Single-Crystal X-ray Diffraction. Each protocol is designed as a self-validating system, ensuring the highest degree of scientific integrity and trustworthiness.
The Strategic Workflow for Structure Elucidation
The definitive confirmation of a chemical structure is not reliant on a single technique but on the convergence of evidence from multiple orthogonal methods. Our strategic workflow is designed to systematically build a structural hypothesis and then confirm it with irrefutable proof. The process begins with spectroscopic techniques (NMR, MS, FTIR) to define the molecular formula, identify functional groups, and map the connectivity of the atomic framework. The workflow culminates in X-ray crystallography, which provides the absolute spatial arrangement of atoms in the solid state.
Caption: Overall workflow for structure elucidation.
Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Molecular Skeleton
NMR spectroscopy is the most powerful tool for determining the structure of organic molecules in solution. A combination of 1D and 2D NMR experiments allows for the complete assignment of all proton and carbon signals, establishing the covalent framework of the molecule.
Causality of Experimental Choices:
-
Solvent Selection: Deuterated dimethyl sulfoxide (DMSO-d₆) is chosen over chloroform (CDCl₃). The acidic nature of the N-H protons of the amino group allows them to exchange with deuterium in solvents like D₂O or CD₃OD, but in DMSO-d₆, these protons are typically well-resolved and observable, providing crucial information.
-
2D NMR Suite: While 1D spectra provide initial information, 2D experiments are essential for unambiguous assignment.
-
COSY (Correlation Spectroscopy): Identifies proton-proton (³JHH) couplings, crucial for mapping out spin systems like the ethyl group.
-
HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton directly to the carbon it is attached to (¹JCH).
-
HMBC (Heteronuclear Multiple Bond Correlation): Detects longer-range couplings between protons and carbons (²JCH and ³JCH), which is the key experiment for connecting the different fragments of the molecule.
-
Predicted ¹H and ¹³C NMR Data
The following table summarizes the anticipated chemical shifts (δ) in ppm. These predictions are based on established data for pyrazole derivatives and substituent effects.[2][3][4][5]
| Assignment | ¹H NMR (Predicted δ, Multiplicity, J) | ¹³C NMR (Predicted δ) | Rationale for Assignment |
| -CH₂CH₃ | ~1.30 (t, J ≈ 7.1 Hz, 3H) | ~14.5 | Triplet due to coupling with adjacent CH₂. Standard alkyl chemical shift. |
| -CH₂CH₃ | ~4.25 (q, J ≈ 7.1 Hz, 2H) | ~60.0 | Quartet due to coupling with CH₃. Deshielded by the adjacent oxygen atom. |
| Pyrazole C4-H | ~6.00 (s, 1H) | ~90.0 | Singlet as there are no adjacent protons. Located in a relatively electron-rich region of the pyrazole ring. |
| -NH₂ | ~5.50 (s, broad, 2H) | - | Broad singlet due to quadrupole broadening and potential exchange. Observable in DMSO-d₆. |
| Phenyl H2', H6' | ~7.50 (dd, J ≈ 9.0, 5.0 Hz, 2H) | ~116.0 (d, ¹JCF ≈ 23 Hz) | Doublet of doublets (or triplet-like) due to coupling with both adjacent protons and the fluorine atom. |
| Phenyl H3', H5' | ~7.30 (t, J ≈ 9.0 Hz, 2H) | ~129.0 (d, ²JCF ≈ 8 Hz) | Triplet-like appearance (AA'BB' system) due to coupling with adjacent protons. |
| Pyrazole C5-NH₂ | - | ~155.0 | Carbon bearing the amino group, significantly deshielded. |
| Pyrazole C3-CO | - | ~145.0 | Carbon bearing the carboxylate group. |
| C=O | - | ~162.0 | Typical chemical shift for an ester carbonyl carbon. |
| Phenyl C1' | - | ~135.0 (d, ⁴JCF ≈ 3 Hz) | Quaternary carbon attached to the pyrazole nitrogen. |
| Phenyl C4'-F | - | ~160.0 (d, ¹JCF ≈ 245 Hz) | Carbon directly attached to fluorine, shows a large one-bond C-F coupling constant. |
Experimental Protocol: NMR Analysis
-
Sample Preparation: Dissolve ~10-15 mg of the purified compound in 0.6 mL of DMSO-d₆.
-
1D ¹H NMR Acquisition: Acquire a standard proton spectrum with a sufficient number of scans to achieve a signal-to-noise ratio >100:1 for the pyrazole singlet.
-
1D ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C spectrum. An extended acquisition time (several hours) may be necessary due to the lower natural abundance of ¹³C and the presence of quaternary carbons.
-
2D NMR Acquisition: Perform standard COSY, HSQC, and HMBC experiments using gradient-selected pulse programs. Optimize the HMBC experiment with a long-range coupling delay (d6) set to detect correlations over a range of 4-10 Hz.
Visualizing HMBC Connectivity
The HMBC experiment is critical for assembling the molecular puzzle. The diagram below illustrates the key long-range correlations that would definitively establish the structure.
Caption: Key HMBC correlations for structural assembly.
Note: The DOT language has limitations in rendering complex chemical structures directly. This diagram conceptually illustrates the connections that would be observed in an HMBC spectrum. A correlation from the pyrazole H4 proton to both the C3 and C5 carbons would confirm its position. Likewise, correlations from the phenyl protons to C5 and from the ethyl protons to the carbonyl carbon would link these substituents to the core.
Infrared (IR) Spectroscopy and Mass Spectrometry (MS)
FTIR and MS provide complementary data to NMR, confirming functional groups and the overall molecular formula.
FTIR Analysis: Functional Group Identification
FTIR spectroscopy is a rapid and effective method for identifying the characteristic functional groups present in a molecule.[6] The analysis of pyrazole derivatives by FTIR has been well-documented.[7][8][9]
| Frequency Range (cm⁻¹) | Vibration Type | Expected Observation |
| 3450 - 3300 | N-H stretch (amine) | Two distinct sharp or one broad band for the asymmetric and symmetric stretches of the primary amine. |
| 3100 - 3000 | Aromatic C-H stretch | Weak to medium bands. |
| 2980 - 2850 | Aliphatic C-H stretch | Bands corresponding to the ethyl group. |
| ~1710 | C=O stretch (ester) | A strong, sharp absorption band, characteristic of a conjugated ester carbonyl. |
| 1620 - 1580 | N-H bend / C=N stretch | Bending vibration from the amine group and stretching from the pyrazole ring. |
| 1550 - 1450 | Aromatic C=C stretch | Multiple bands from both the pyrazole and phenyl rings. |
| ~1250 | C-O stretch (ester) | Strong band associated with the ester linkage. |
| ~1100 | C-F stretch | A strong absorption band characteristic of the aryl-fluoride bond. |
Mass Spectrometry: Molecular Weight and Fragmentation
High-resolution mass spectrometry (HRMS) provides an exact mass, which can be used to confirm the molecular formula (C₁₂H₁₂FN₃O₂) with high confidence. The expected monoisotopic mass is 249.0968. Electron Ionization (EI) or Electrospray Ionization (ESI) can be used. EI-MS often provides valuable fragmentation data that can further support the proposed structure.[10][11]
Predicted Fragmentation Pattern (EI-MS):
-
M⁺• (m/z 249): The molecular ion peak.
-
[M - OCH₂CH₃]⁺ (m/z 204): Loss of the ethoxy radical from the ester.
-
[M - COOCH₂CH₃]⁺ (m/z 176): Loss of the entire ethyl carboxylate group.
-
[C₈H₅FN]⁺• (m/z 134): Fragment corresponding to the fluorophenyl-nitrile ion, a common fragmentation pathway for N-aryl pyrazoles.
Experimental Protocols: FTIR & MS
-
FTIR Protocol:
-
Prepare a KBr pellet by mixing ~1 mg of the compound with ~100 mg of dry KBr powder and pressing it into a transparent disk.
-
Alternatively, use an Attenuated Total Reflectance (ATR) accessory by placing a small amount of the solid sample directly on the crystal.
-
Acquire the spectrum from 4000 to 400 cm⁻¹.
-
-
HRMS (ESI) Protocol:
-
Prepare a dilute solution of the sample (~0.1 mg/mL) in a suitable solvent like methanol or acetonitrile.
-
Infuse the solution directly into the ESI source.
-
Acquire the mass spectrum in positive ion mode to observe the [M+H]⁺ ion at m/z 250.0968.
-
Single-Crystal X-ray Diffraction: The Definitive Proof
While spectroscopic methods provide powerful evidence for a structure, single-crystal X-ray diffraction is the gold standard, providing an unambiguous 3D model of the molecule as it exists in the solid state.[12][13][14] It reveals precise bond lengths, bond angles, and intermolecular interactions, such as hydrogen bonding.
The primary challenge is often the growth of diffraction-quality single crystals.
Experimental Protocol: X-ray Crystallography
-
Crystal Growth:
-
Causality: The goal is to allow molecules to slowly and orderly arrange themselves into a crystal lattice. Slow evaporation is the most common technique.
-
Method: Dissolve the purified compound in a minimum amount of a suitable solvent (e.g., ethyl acetate, ethanol, or acetone) to achieve saturation. Loosely cover the vial and allow the solvent to evaporate slowly over several days at room temperature. Other techniques like vapor diffusion or slow cooling may also be employed.
-
-
Data Collection:
-
Mount a suitable single crystal (typically 0.1-0.3 mm in size) on a goniometer head.
-
Place the crystal in a stream of cold nitrogen gas (~100 K) to minimize thermal motion.
-
Collect diffraction data using a diffractometer equipped with a Mo Kα (λ = 0.71073 Å) or Cu Kα (λ = 1.54184 Å) X-ray source.[15]
-
-
Structure Solution and Refinement:
-
Process the diffraction data to obtain a set of structure factors.
-
Solve the structure using direct methods or Patterson methods to obtain an initial electron density map.
-
Refine the structural model against the experimental data, locating all non-hydrogen atoms and subsequently placing hydrogen atoms in calculated positions. The final refined structure should have low R-factors (typically R1 < 0.05) and a good-of-fit (GooF) value near 1.0.[16]
-
Conclusion: A Convergence of Evidence
The structure of Ethyl 5-amino-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylate is definitively elucidated through the systematic application of modern analytical techniques. Mass spectrometry confirms the molecular formula. FTIR spectroscopy identifies the key amine, ester, and aryl-fluoride functional groups. A comprehensive suite of 1D and 2D NMR experiments maps the complete atomic connectivity in solution, leaving no ambiguity in the isomeric arrangement. Finally, single-crystal X-ray diffraction provides the ultimate confirmation, revealing the precise three-dimensional architecture of the molecule. This rigorous, multi-faceted approach ensures the highest level of confidence in the structural assignment, providing a solid foundation for further research and development.
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